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Compound of Interest

Compound Name: 2-Benzoxazolinone

Cat. No.: B145934

For researchers, scientists, and drug development professionals, this technical guide provides
a comprehensive overview of the fundamental properties of 2-benzoxazolinone. This
document details its core chemical and physical characteristics, spectroscopic profile,
synthesis, and key biological activities, including relevant signaling pathways and experimental
protocols.

Core Properties and Data

2-Benzoxazolinone, a heterocyclic compound, serves as a valuable scaffold in medicinal
chemistry and drug discovery. Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of 2-Benzoxazolinone
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Property Value Reference(s)
IUPAC Name 1,3-benzoxazol-2(3H)-one [1]
CAS Number 59-49-4 [1]
Molecular Formula C7HsNO2 [1]
Molecular Weight 135.12 g/mol [1]
Light beige to brown-grey
Appearance
powder
Melting Point 137-139 °C
Boiling Point 335.0 °C at 760 mmHg
Insoluble in water; soluble in
hot water, DMSO (slightly),
Solubility ) (slightly)
Methanol (slightly), benzene,
and chlorobenzene.
pKa 9.50 £ 0.70 (Predicted)
LogP 1.16

Table 2: Spectroscopic Data for 2-Benzoxazolinone
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Spectrum Type

Key Peaks/Signals

Spectral data indicates signals corresponding to

1H NMR the aromatic protons and the N-H proton of the
heterocyclic ring.
Expected signals include those for the carbonyl
13C NMR carbon, the aromatic carbons, and the carbons

of the heterocyclic ring.

Infrared (IR)

Characteristic absorption bands are observed
for the N-H stretch, C=0 (carbonyl) stretch, and
C-O-C stretch.

Mass Spectrometry (MS)

The mass spectrum shows a molecular ion peak
corresponding to the molecular weight of the

compound.

Synthesis of 2-Benzoxazolinone

A common and effective method for the synthesis of 2-benzoxazolinone involves the reaction

of o-aminophenol with urea in an acidic aqueous medium. This method avoids the use of

hazardous reagents like phosgene.
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General synthesis workflow for 2-Benzoxazolinone.

Experimental Protocol: Synthesis from o-Aminophenol
and Urea

o Reaction Setup: In a reaction vessel, create a mixture of o-aminophenol and water.

 Acidification: While stirring, add sulfuric acid monohydrate to the mixture to form the salt of o-
aminophenol.

o Addition of Urea: To the resulting suspension, add urea.

o Heating: Heat the mixture to approximately 115 °C. A complete dissolution should be
observed.

e pH Adjustment: Slowly add sulfuric acid monohydrate dropwise over several hours to
maintain the pH of the solution at approximately 2 to 3.
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Cooling and Precipitation: After the reaction is complete, cool the mixture to room
temperature.

Neutralization and Isolation: Adjust the pH of the suspension to 5-6 to precipitate the product.

Filtration and Washing: Filter the precipitate and wash it with water.

Drying: Dry the isolated solid to obtain 2-benzoxazolinone.

Biological Activity and Mechanisms of Action

2-Benzoxazolinone and its derivatives exhibit a broad range of biological activities, including
antimicrobial, antifungal, herbicidal, and anti-leishmanial properties. Notably, some derivatives
have been investigated for their potential as anticancer agents through the inhibition of key

signaling pathways.

Inhibition of VEGFR-2 Signaling

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis,
the formation of new blood vessels, which is crucial for tumor growth and metastasis. Certain 2-
benzoxazolinone derivatives have been shown to inhibit the VEGFR-2 signaling pathway.
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Inhibition of the VEGFR-2 signaling pathway.
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Induction of Apoptosis via the Bax/Bcl-2 Pathway

The balance between pro-apoptotic proteins, such as Bax, and anti-apoptotic proteins, like Bcl-
2, is critical for regulating programmed cell death (apoptosis). Shifting this balance towards
apoptosis is a key strategy in cancer therapy. Some 2-benzoxazolinone derivatives have been
found to induce apoptosis by modulating the levels or activities of Bax and Bcl-2 family

proteins.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b145934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Cancer Cell

2-Benzoxazolinone
Derivative

Bcl-2
(Anti-apoptotic)

Bax
(Pro-apoptotic)

Promotes
permeabilization

Mitochondrion

Releases

Cytochrome c

ctivates

Caspase Cascade

Apoptosis

Click to download full resolution via product page

Induction of apoptosis via the Bax/Bcl-2 pathway.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b145934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Biological Activity
Antimicrobial Susceptibility Testing: Broth Microdilution
Method

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of 2-
benzoxazolinone against a target microorganism.

o Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a
suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) to a turbidity equivalent to a
0.5 McFarland standard.

o Serial Dilution: In a 96-well microtiter plate, perform serial twofold dilutions of 2-
benzoxazolinone in the broth to achieve a range of concentrations.

¢ Inoculation: Inoculate each well with the standardized microbial suspension. Include a
positive control (microorganism without the compound) and a negative control (broth only).

¢ Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for most bacteria)
for 18-24 hours.

o Determination of MIC: The MIC is the lowest concentration of 2-benzoxazolinone that
completely inhibits the visible growth of the microorganism. Growth can be assessed visually
or by measuring the optical density at 600 nm using a microplate reader.
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Workflow for Broth Microdilution Assay.

This guide provides a foundational understanding of 2-benzoxazolinone for research and
development purposes. The versatility of this scaffold continues to make it an attractive starting
point for the design of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1%2C3-benzoxazol-2-ol
https://www.benchchem.com/product/b145934#2-benzoxazolinone-fundamental-properties-for-researchers
https://www.benchchem.com/product/b145934#2-benzoxazolinone-fundamental-properties-for-researchers
https://www.benchchem.com/product/b145934#2-benzoxazolinone-fundamental-properties-for-researchers
https://www.benchchem.com/product/b145934#2-benzoxazolinone-fundamental-properties-for-researchers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

